Cas no 22324-83-0 (1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-Isoquinoline)
22324-83-0 structure
Product name:1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-Isoquinoline
1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-Isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-Isoquinoline
- 1,2,3,4-Tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)isoquinoline
- Intermediate of Gantacurium Chloride
- 6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isoquinoline
- (+/-) cryptostyline III
- (+/-)-cryptostyline III
- (1R)-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroisoquinoline
- (1S)-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroisoquinoline
- 6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxy-phenyl)-1,2,3,4-tetrahydro-isoquinoline
- A816105
- AC1MDDGA
- Ambcb5224665
- SureCN7911741
- DTXSID40385429
- SR-01000199402-1
- 22324-83-0
- SCHEMBL7911741
- SR-01000199402
- 6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroisoquinoline
- Cambridge id 5224665
- (+-)-Cryptostyline III
- (+/-)-Cryptostyline
-
- Inchi： 1S/C21H27NO5/c1-22-8-7-13-9-16(23-2)17(24-3)12-15(13)20(22)14-10-18(25-4)21(27-6)19(11-14)26-5/h9-12,20H,7-8H2,1-6H3
- InChI Key： WAXADPYOTKIQBY-UHFFFAOYSA-N
- SMILES： COC1=C(OC)C=C2C(CCN(C)C2C2C=C(OC)C(OC)=C(OC)C=2)=C1
Computed Properties
- Exact Mass: 373.18892296g/mol
- Monoisotopic Mass: 373.18892296g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 49.4Ų
Experimental Properties
- Density: 1.126
- Melting Point: 140-141 ºC
- Flash Point: 128 ºC
1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-Isoquinoline Related Literature
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1. Book reviewR. B. Herbert Nat. Prod. Rep. 1989 6 645
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2. Biosynthesis of anosmine, an imidazole alkaloid of the orchid Dendrobium parishiiThomas Hemscheidt,Ian D. Spenser J. Chem. Soc. Chem. Commun. 1991 494
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Lu Yang,Jinmei Zhu,Chenghai Sun,Zixin Deng,Xudong Qu Chem. Sci. 2020 11 364
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4. Stereochemical studies. Part 29. Crystal structure of 2-benzyl-1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-phenylisoquinolinium iodideBéla Ribár,Du?an Lazar,Alajos Kálmán,Jen? Kóbor,Gábor Bernáth J. Chem. Soc. Perkin Trans. 2 1977 1141
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5. Chapter 14. Biological chemistry. Part (iv) AlkaloidsD. G. Buckley Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1976 73 397
22324-83-0 (1,2,3,4-tetrahydro-6,7-dimethoxy-2-methyl-1-(3,4,5-trimethoxyphenyl)-Isoquinoline) Related Products
- 524-17-4(Dauricine)
- 2586-96-1(Liensinine)
- 13074-31-2(1-(3,4-dimethoxyphenyl)methyl-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline)
- 70553-76-3(Daurisoline)
- 50896-90-7((R)-1-(3,4-Dimethoxybenzyl)-6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline)
- 6873-13-8(Phellodendrine)
- 2292-16-2(Neferine)
- 6817-41-0(Isoliensinine)
- 54417-53-7((R)-1,2,3,4-tetrahydro-6,7-dimethoxy-1-veratrylisoquinoline hydrochloride)
- 2202-17-7((-)-O-Methyldauricine)
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